1-Cyclohexyl-3-(2-methyl-4-quinolyl)urea
Description
1-Cyclohexyl-3-(2-methyl-4-quinolyl)urea is a synthetic urea derivative characterized by a cyclohexyl group and a substituted quinoline moiety. The quinoline ring, a planar aromatic heterocycle, is notable for its role in medicinal chemistry, often contributing to bioactivity through π-π interactions or hydrogen bonding. The 2-methyl substitution on the quinoline may enhance lipophilicity and influence target binding compared to unsubstituted analogs .
Properties
CAS No. |
71070-70-7 |
|---|---|
Molecular Formula |
C17H21N3O |
Molecular Weight |
283.37 g/mol |
IUPAC Name |
1-cyclohexyl-3-(2-methylquinolin-4-yl)urea |
InChI |
InChI=1S/C17H21N3O/c1-12-11-16(14-9-5-6-10-15(14)18-12)20-17(21)19-13-7-3-2-4-8-13/h5-6,9-11,13H,2-4,7-8H2,1H3,(H2,18,19,20,21) |
InChI Key |
BDXWQASIPDHNBR-UHFFFAOYSA-N |
SMILES |
CC1=NC2=CC=CC=C2C(=C1)NC(=O)NC3CCCCC3 |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=C1)NC(=O)NC3CCCCC3 |
Other CAS No. |
71070-70-7 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
- Substituent Effects: The quinoline group in the target compound offers aromaticity and planarity, contrasting with the isoxazole () or thiazole () rings, which are smaller heterocycles with distinct electronic properties.
- Molecular Weight : The target compound (~283 g/mol) falls within the typical range for drug-like molecules, similar to its analogs (248–370 g/mol).
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